Ethyl 2-{[(4-fluorophenoxy)acetyl]amino}benzoate
Ethyl 2-{[(4-fluorophenoxy)acetyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0689283
InChI:
InChI=1S/C17H16FNO4/c1-2-22-17(21)14-5-3-4-6-15(14)19-16(20)11-23-13-9-7-12(18)8-10-13/h3-10H,2,11H2,1H3,(H,19,20)
SMILES:
CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)F
Molecular Formula:
C17H16FNO4
Molecular Weight:
317.31 g/mol
Ethyl 2-{[(4-fluorophenoxy)acetyl]amino}benzoate
CAS No.:
Cat. No.: VC0689283
Molecular Formula: C17H16FNO4
Molecular Weight: 317.31 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 2-{[(4-fluorophenoxy)acetyl]amino}benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H16FNO4 |
|---|---|
| Molecular Weight | 317.31 g/mol |
| IUPAC Name | ethyl 2-[[2-(4-fluorophenoxy)acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C17H16FNO4/c1-2-22-17(21)14-5-3-4-6-15(14)19-16(20)11-23-13-9-7-12(18)8-10-13/h3-10H,2,11H2,1H3,(H,19,20) |
| Standard InChI Key | JZOSUDHXYNSRHR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)F |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator